Cas no 3660-90-0 (1,4-Dibromophthalazine)

• Product Name: 1,4-Dibromophthalazine
• CAS No: 3660-90-0
• MF: C₈H₄Br₂N₂
• MW: 287.938759803772
• MDL: MFCD13659422
• CID: 2855538
• PubChem ID: 59627392
• Update Time: 2025-05-20

1,4-Dibromophthalazine Chemical and Physical Properties

Names and Identifiers

• 1,4-dibromophthalazine
• Phthalazine, 1,4-dibromo-
• SY059015
• CS-12461
• 3660-90-0
• SCHEMBL3260315
• MFCD13659422
• C13576
• AKOS032455891
• Z1269189800
• CNGXORPRECUFGX-UHFFFAOYSA-N
• EN300-205334
• CS-0136992
• 1,4-Dibromophthalazine

• MDL： MFCD13659422
• Inchi： 1S/C8H4Br2N2/c9-7-5-3-1-2-4-6(5)8(10)12-11-7/h1-4H
• InChI Key： CNGXORPRECUFGX-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CC2=C(N=N1)Br

Computed Properties

• Exact Mass: 287.87207g/mol
• Monoisotopic Mass: 285.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8

Additional information on 1,4-Dibromophthalazine

Recent Advances in the Study of 1,4-Dibromophthalazine (CAS: 3660-90-0) in Chemical Biology and Pharmaceutical Research

1,4-Dibromophthalazine (CAS: 3660-90-0) is a brominated heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting cancer and infectious diseases. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its unique chemical properties to enhance binding affinity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1,4-Dibromophthalazine in the development of kinase inhibitors. Researchers utilized this compound to synthesize a series of derivatives that exhibited potent inhibitory activity against specific kinases involved in tumor proliferation. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of kinases, making it a promising scaffold for anticancer drug design. Molecular docking simulations further supported these findings, revealing favorable binding energies and interactions.

In addition to its role in oncology, 1,4-Dibromophthalazine has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported the synthesis of novel phthalazine-based compounds derived from 1,4-Dibromophthalazine, which showed broad-spectrum activity against drug-resistant bacterial strains. The study emphasized the compound's potential to address the growing challenge of antibiotic resistance, particularly in Gram-negative pathogens. Mechanistic studies indicated that these derivatives disrupt bacterial cell wall synthesis, offering a new avenue for antibiotic development.

Another area of interest is the application of 1,4-Dibromophthalazine in materials science, particularly in the development of organic electronic materials. A 2024 study in Advanced Materials explored its use as a precursor for organic semiconductors. The researchers synthesized conjugated polymers incorporating 1,4-Dibromophthalazine units, which exhibited excellent charge transport properties and stability under ambient conditions. These findings suggest potential applications in flexible electronics and biosensors, bridging the gap between chemical biology and materials science.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 1,4-Dibromophthalazine-based compounds. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of bromination reactions. A 2023 review in Green Chemistry summarized progress in catalytic methods for bromination, highlighting strategies to improve yield and selectivity while minimizing waste. These developments are critical for the sustainable production of 1,4-Dibromophthalazine and its derivatives.

In conclusion, 1,4-Dibromophthalazine (CAS: 3660-90-0) continues to be a valuable compound in chemical biology and pharmaceutical research, with emerging applications in drug discovery, antimicrobial therapy, and materials science. Ongoing studies aim to further elucidate its mechanistic roles and expand its utility in multidisciplinary research. Future directions may include the exploration of its interactions with biological targets at the atomic level and the development of more efficient synthetic routes to meet industrial demands.